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Compound of Interest

Compound Name: Tris(trimethylsiloxy)chlorosilane

Cat. No.: B100775

Tris(trimethylsiloxy)chlorosilane, identified by its CAS number 17905-99-6, is a highly
reactive organosilicon compound that serves as a pivotal intermediate in the synthesis of
complex silicone architectures.[1] Its structure, featuring a central silicon atom bonded to a
reactive chlorine atom and three bulky trimethylsiloxy groups, [(CH3)3SiO]sSiCl, imparts a
unique combination of reactivity and structural potential. This guide provides an in-depth
exploration of its physical and chemical properties, reactivity, and safe handling protocols,
offering field-proven insights for its application in research and development.

The presence of the Si-Cl bond makes it a potent electrophile, susceptible to nucleophilic
attack, which is the cornerstone of its synthetic utility.[2][3] Simultaneously, the three
trimethylsiloxy arms allow for the construction of well-defined, highly branched siloxane and
carbosiloxane polymers.[1][4] Understanding the fundamental properties of this molecule is
crucial for harnessing its potential in creating novel materials, from industrial oils and resins to
advanced polymers for specialized applications.[1][5]

PART 1: Core Physicochemical Properties

The physical characteristics of Tris(trimethylsiloxy)chlorosilane dictate its handling, storage,
and reaction conditions. The data presented below has been consolidated from various
chemical suppliers and databases to provide a comprehensive overview.
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Property Value Source(s)
CAS Number 17905-99-6 [61[7]
Molecular Formula CoH27CIO3Sia [6][8]
Molecular Weight 331.10 g/mol [6][8]
Appearance Cfear to str.aw-colored liquid ]
with an acrid odor
Boiling Point 78 °C at 5 mmHg [6][7]
Melting Point <0°C [7119]
Density 0.92 g/cm?3 [6]
Flash Point 74 °C (165 °F) [6][7]
Solubility Insoluble in water (reacts) [6]
Refractive Index 1.3941 [10]

PART 2: Chemical Reactivity and Mechanistic

Insights

The utility of Tris(trimethylsiloxy)chlorosilane is fundamentally rooted in the reactivity of the

silicon-chlorine (Si-Cl) bond. This bond is highly polarized, leaving the silicon atom electron-

deficient and thus an excellent target for nucleophiles.

Hydrolysis: The Defining Reaction

The most characteristic reaction of Tris(trimethylsiloxy)chlorosilane is its rapid and

exothermic hydrolysis upon contact with water or atmospheric moisture. This reaction is

responsible for the compound's acrid odor, which is that of the hydrogen chloride (HCI) gas

produced.[6]

Mechanism: The hydrolysis proceeds via a nucleophilic substitution mechanism. A water

molecule attacks the electrophilic central silicon atom, leading to the displacement of the
chloride ion. This forms a silanol intermediate, [(CH3)3SiO]sSIOH, and HCI.[11][12] These
silanol intermediates are often unstable and readily undergo condensation reactions with each
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other or with unreacted chlorosilane to form stable siloxane (Si-O-Si) bridges, releasing water
or more HCI in the process.[11]

The overall process can be summarized as:
e Hydrolysis: [(CH3)3SiO]3SIiCl + H20 - [(CH3)3SiO]3SiOH + HCI
e Condensation: 2 [(CH3)3SiO]3SIOH - [((CH3)3Si0)sSi]20 + H20

This reactivity necessitates that all handling and reactions involving this compound be
performed under strictly anhydrous conditions, typically under an inert atmosphere (e.g.,
nitrogen or argon).

Step 1: Hydrolysis

: : Nucleophilic Attack
[(CHs)sSIOJsSICI [(CHs)sSIOBSIOH ) @

(Silanol Intermediate)

Step 2: Condensation

[(CH3)sSiO]sSiOH
[(CH3)sSiO]sSiOH

[((CHs3)3Si0)3Si]20
(Siloxane Dimer)

Click to download full resolution via product page

Caption: Hydrolysis of Tris(trimethylsiloxy)chlorosilane and subsequent condensation.

Nucleophilic Substitution and Polymer Synthesis

Beyond hydrolysis, the Si-Cl bond can be targeted by a wide range of nucleophiles, making
Tris(trimethylsiloxy)chlorosilane a versatile precursor for highly branched organosilicon
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compounds.[1] The reaction with alcohols (alkoxylation), amines (amination), or organometallic
reagents (alkylation/arylation) allows for the attachment of various functional groups to the
central silicon atom.

This reactivity is particularly valuable in polymer chemistry. By reacting it with diols or other
multifunctional monomers, it can act as a cross-linking agent or as a core molecule for the
synthesis of dendrimers and hyperbranched polymers.[4][13] The rationale for using this
specific molecule is to introduce a precise, three-dimensional branching point, which can
significantly alter the physical properties (e.g., viscosity, solubility, thermal stability) of the
resulting polymer.

PART 3: Application in Synthesis: A Representative
Protocol

The following protocol outlines a general procedure for the synthesis of a branched
alkoxysilane using Tris(trimethylsiloxy)chlorosilane. This protocol is based on established
methods for nucleophilic substitution on chlorosilanes and is designed to be a self-validating
system.

Objective: To synthesize Tris(trimethylsiloxy)ethoxysilane by reacting
Tris(trimethylsiloxy)chlorosilane with ethanol.

Causality of Experimental Choices:

 Inert Atmosphere (Nitrogen/Argon): Essential to prevent the competing and rapid hydrolysis
of the starting material by atmospheric moisture.[6]

e Anhydrous Solvents/Reagents: Prevents side reactions and ensures the desired nucleophile
(ethanol) is the primary reactant.

o Tertiary Amine Base (e.g., Triethylamine): Acts as an acid scavenger to neutralize the HCI
produced during the reaction.[11] This prevents potential acid-catalyzed side reactions and
drives the equilibrium towards the product.

o Controlled Temperature (0 °C to room temp): The reaction is exothermic. Initial cooling
allows for controlled addition and prevents runaway reactions. Allowing the reaction to warm
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to room temperature ensures it proceeds to completion.

« Filtration and Distillation: The filtration removes the triethylamine hydrochloride salt
byproduct. Subsequent distillation under reduced pressure purifies the final product from the
solvent and any unreacted starting materials.

Step-by-Step Methodology

o System Preparation: Assemble a flame-dried, three-neck round-bottom flask equipped with a
magnetic stir bar, a dropping funnel, a condenser, and a nitrogen inlet. Maintain a positive
pressure of dry nitrogen throughout the experiment.

e Reagent Charging: Charge the flask with anhydrous toluene (100 mL) and
Tris(trimethylsiloxy)chlorosilane (33.1 g, 0.1 mol). Cool the flask to 0 °C using an ice bath.

» Nucleophile Preparation: In the dropping funnel, prepare a solution of anhydrous ethanol (5.1
g, 0.11 mol, 1.1 equivalents) and anhydrous triethylamine (12.1 g, 0.12 mol, 1.2 equivalents)
in anhydrous toluene (50 mL).

o Reaction: Add the ethanol/triethylamine solution dropwise to the stirred chlorosilane solution
over 30-60 minutes, maintaining the temperature at 0 °C. A white precipitate (triethylamine
hydrochloride) will form.

o Completion: After the addition is complete, remove the ice bath and allow the reaction
mixture to warm to room temperature. Stir for an additional 2-4 hours to ensure the reaction
is complete.

o Workup: Filter the reaction mixture under nitrogen to remove the triethylamine hydrochloride
salt. Wash the salt with a small amount of anhydrous toluene.

 Purification: Concentrate the combined filtrate under reduced pressure to remove the
solvent. The crude product can then be purified by vacuum distillation to yield the final
Tris(trimethylsiloxy)ethoxysilane.
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1. Reaction Setup

Flame-dried 3-neck flask
under N2 atmosphere

2. Reaction

Charge [(TMS)sSiO]sSiCl
and anhydrous toluene.
Coolto 0 °C

'

Dropwise addition of
Ethanol + Triethylamine
in Toluene

Stir at 0 °C, then
warm to room temp
3. Workup &qurification

Filter to remove
EtsN-HCI salt

Concentrate filtrate
(Rotary Evaporation)

(Vacuum Distillation)

Pure [(TMS)sSiO]sSi(OEt)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a branched alkoxysilane.
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PART 4: Safety, Handling, and Storage

Tris(trimethylsiloxy)chlorosilane is a reactive and corrosive chemical that requires careful
handling.

Key Hazards:

o Corrosive: Causes severe skin burns and eye damage upon contact.[6][7] The product of
hydrolysis, HCI, is also highly corrosive.

o Moisture Sensitive: Reacts with water and moisture to produce toxic and corrosive hydrogen
chloride gas.[6]

e [rritant: Inhalation of vapors can irritate the respiratory tract.[6]

Hazard Type Description Precaution Source(s)

) ) Wear chemical
Causes immediate or
worker's goggles and
Eye Contact delayed severe ) [6]
o a face shield. Do not
irritation and burns.
wear contact lenses.

Wear rubber,
May produce irritation,  neoprene, or nitrile

Skin Contact burns, or contact gloves. Use flame- [6]

dermatitis. retardant antistatic

clothing.

Vapors irritate the Work in a well-

respiratory tract;

ventilated area or

Inhalation overexposure may chemical fume hood. [6]
cause Use an appropriate
coughing/nausea. respirator if needed.
Do not ingest. Seek
) ) immediate medical
Ingestion Harmful if swallowed. o ) [6]
attention if swallowing
occurs.
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Handling and Storage Protocol:

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area,
away from heat, sparks, and open flames.[6]

Handling: All transfers and handling should be conducted under an inert atmosphere (e.g.,
nitrogen or argon) to prevent contact with moisture. Use only non-sparking tools.

Spill Response: In case of a spill, cover with a dry, inert absorbent material (e.g., sand,
vermiculite). Transfer to a suitable container for disposal. Do not use water.[6]

Disposal: Recommended disposal involves careful, controlled hydrolysis by mixing with
water in a chemical fume hood. The resulting aqueous layer contains hydrochloric acid and
must be neutralized with a suitable base before disposal in accordance with local
regulations.[6]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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